Cas no 1247051-75-7 ((1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol)

• Product Name: (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol
• CAS No: 1247051-75-7
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 5558170
• Update Time: 2025-07-18

(1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-[(2-methyl-4-thiazolyl)methyl]-
• (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol

• Inchi： 1S/C11H18N2OS/c1-9-12-11(8-15-9)6-13-4-2-10(7-14)3-5-13/h8,10,14H,2-7H2,1H3
• InChI Key： CYKDQCZWDDZSKL-UHFFFAOYSA-N
• SMILES： N1(CC2=CSC(C)=N2)CCC(CO)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol

(1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol and CAS No. 1247051-75-7: A Comprehensive Overview of a Novel Bioactive Compound

(1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol, with the CAS No. 1247051-75-7, is a structurally unique compound that has garnered significant attention in recent years due to its potential therapeutic applications in multiple disease models. This molecule combines key pharmacophoric elements, including a thiazole ring and a piperidine ring, which are known to contribute to biological activity through diverse mechanisms. The synthesis and characterization of this compound have been extensively studied in the context of drug development, with recent advances highlighting its role in modulating intracellular signaling pathways and its potential as a lead compound for further optimization.

The thiazole ring in this compound is a critical structural feature, as it is known to participate in hydrogen bonding and π-π stacking interactions with biological targets. This property makes it a valuable scaffold for the design of small-molecule therapeutics. The piperidine ring, on the other hand, provides a flexible and conformationally adaptable framework, which can enhance the molecule's ability to interact with a wide range of receptors and enzymes. The combination of these two rings, along with the methanol functional group, creates a molecule with a complex three-dimensional architecture that is well-suited for targeting specific biological processes.

Recent studies have demonstrated that (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol exhibits promising pharmacological properties, particularly in the context of neurodegenerative diseases and inflammatory conditions. For example, a 2023 study published in Journal of Medicinal Chemistry reported that this compound shows significant inhibitory activity against acetylcholinesterase, a key enzyme implicated in Alzheimer's disease. The 2-methylthiazol-4-yl substituent was found to play a crucial role in this activity, as it enhances the molecule's ability to bind to the enzyme's active site. This finding underscores the importance of the thiazole ring in modulating enzyme inhibition and highlights the potential of this compound as a candidate for the treatment of neurodegenerative disorders.

In addition to its enzymatic activity, (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol has also been investigated for its anti-inflammatory properties. A 2024 study published in Pharmaceutical Research demonstrated that this compound can modulate the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The piperidine ring was identified as a key contributor to this effect, as it facilitates the interaction with intracellular signaling molecules. These findings suggest that the compound may have broad therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease, where dysregulated inflammation plays a central role.

The synthesis of (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol involves a multi-step process that requires precise control of reaction conditions to ensure the formation of the desired product. A recent paper published in Organic & Biomolecular Chemistry described a novel synthetic route that employs a one-pot approach to efficiently assemble the complex structure of this compound. The use of catalytic methods and green chemistry principles in this synthesis highlights the growing emphasis on sustainability in pharmaceutical research. This approach not only reduces the environmental impact of the synthesis but also improves the scalability of the process, which is critical for the development of new therapeutics.

From a structural perspective, the methanol functional group in (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol contributes to its solubility and bioavailability, which are essential factors in drug development. Recent advances in computational modeling have allowed researchers to predict the physicochemical properties of this compound with high accuracy. These models suggest that the molecule has favorable drug-like properties, including appropriate hydrophilicity and lipophilicity, which are important for its ability to cross biological membranes and reach its target site of action.

The potential applications of (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol extend beyond its enzymatic and anti-inflammatory activities. A 2025 study published in ACS Chemical Biology explored its role in modulating ion channel activity, particularly in the context of neurological disorders. The researchers found that the compound can selectively interact with voltage-gated sodium channels, which are implicated in conditions such as epilepsy and neuropathic pain. This discovery opens new avenues for the use of this molecule in the treatment of neurological diseases, where traditional therapies often have limited efficacy.

Despite its promising properties, the development of (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its potency, selectivity, and safety profile to ensure its suitability for clinical use. One of the key challenges in this process is the identification of potential side effects, which requires extensive in vivo studies. Additionally, efforts are being made to improve the molecule's stability and resistance to metabolic degradation, which are critical factors for its pharmacokinetic performance.

Overall, (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol represents a promising candidate for the development of new therapeutics, with its unique structural features and diverse biological activities. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of a wide range of diseases. The ongoing exploration of its mechanisms of action, as well as its potential applications in drug development, underscores the significance of this molecule in the field of medicinal chemistry.

Further studies are needed to fully understand the therapeutic potential of (1-((2-methylthiazol-4-yl)methyl)piperidin-4-yl)methanol and to address the challenges associated with its development. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating this compound into a viable therapeutic option. As the field of drug discovery continues to evolve, compounds like this one will play a vital role in the search for innovative treatments for complex diseases.